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Compound of Interest

5-(Benzyloxy)-2-
Compound Name:

methoxybenzaldehyde
CAS No.: 52329-06-3
Cat. No.: B2408678

Get Quote

\ J

CAS Registry Number: 52329-06-3 Document Type: Technical Whitepaper Audience: Research
Scientists, Medicinal Chemists, and EHS Professionals

Executive Summary

5-(Benzyloxy)-2-methoxybenzaldehyde is a specialized aromatic aldehyde intermediate
utilized primarily in the synthesis of bioactive frameworks, including anticancer agents and
polyphenolic natural product analogs. While structurally related to common flavorants like
isovanillin, its specific substitution pattern imparts distinct physicochemical properties and
reactivity profiles. This guide establishes a rigorous protocol for its handling, emphasizing the
prevention of autoxidation (conversion to benzoic acid derivatives) and the mitigation of contact
dermatitis risks common to benzylic ethers.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[5][6][7][8][9][10]
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Property Specification

Chemical Name 5-(Benzyloxy)-2-methoxybenzaldehyde

5-Benzyloxy-o-anisaldehyde; 2-Methoxy-5-

Synonyms
benzyloxybenzaldehyde
CAS Number 52329-06-3
Molecular Formula C15H1403
Molecular Weight 242.27 g/mol
Physical State Solid (Crystalline Powder)
N Soluble in DCM, Ethyl Acetate, DMSO; Insoluble
Solubility )
in Water
_ _ Predicted range:[1][2][3][4] 60—80 °C (Based on
Melting Point

structural analogs)

Hazard Identification & Toxicology (GHS Classification)

While specific toxicological data for this isomer is limited, its structural activity relationship
(SAR) with 2-methoxybenzaldehyde and benzyl ethers necessitates a conservative safety
classification.

Primary Hazards

» Skin Irritation (Category 2): Benzylic ethers can act as contact irritants.

o Eye Irritation (Category 2A): Dust or concentrated solutions may cause significant ocular
irritation.

o Specific Target Organ Toxicity - Single Exposure (Category 3): Inhalation of dust may irritate
the respiratory tract.

Reactivity Hazards (The "Silent" Threat)

o Autoxidation: Like all benzaldehydes, this compound is prone to air-oxidation, converting the
formyl group (-CHO) into a carboxylic acid (-COOH). This impurity can catalyze further
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degradation and alter stoichiometry in sensitive couplings (e.g., reductive aminations).

o Peroxide Formation: The benzylic ether moiety presents a theoretical risk of peroxide
formation upon prolonged exposure to light and air, though less severe than in dibenzyl
ether.

Strategic Handling Protocol: "The Inert Envelope"”

To maintain >98% purity and ensure operator safety, we employ a "Zero-Oxidation" handling
strategy. This protocol treats the compound as an air-sensitive reagent.

Step-by-Step Handling Workflow

e Receipt & Inspection:

o Upon arrival, inspect the container for crystal formation on the cap (sign of
oxidation/sublimation).

o Verify the seal integrity.

e Dispensing (The Inert Loop):
o Do not dispense on an open benchtop if high precision is required for catalytic reactions.
o Use a glovebox or a funnel under a gentle stream of Nitrogen (

) or Argon (
).

o Tooling: Use anti-static spatulas to prevent dust lofting.
o Storage Conditions:
o Atmosphere: Store under inert gas (

or

).
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o Temperature: Refrigerate at 2—8°C. Cold storage significantly retards the autoxidation rate.

o Container: Amber glass vials with Teflon-lined caps to prevent light-induced cleavage of
the benzyl ether.

Visualizing the Decision Logic

Reagent Retrieval

Check Seal Integrity

l

Crystals on Cap?

Yes (Oxidized)

Recrystallize (EtOH/Hex)

Dispense under N2/Ar Flow

Purge Headspace (Inert Gas)

Store at 2-8°C (Amber Vial)

Click to download full resolution via product page
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Figure 1: Decision matrix for maintaining reagent integrity during retrieval and storage.

Synthesis & Application Context

Understanding the chemical behavior of 5-(Benzyloxy)-2-methoxybenzaldehyde aids in
predicting safety risks during synthesis.

e Role in Drug Discovery: It serves as a "masked" polyphenol. The benzyl group acts as a
protecting group for the phenol at position 5.

o Deprotection Risk: In the presence of strong acids (e.g., HBr, BBr3) or hydrogenation
catalysts (Pd/C, H2), the benzyl group is removed, yielding 5-hydroxy-2-
methoxybenzaldehyde.

o Safety Note: Hydrogenation reactions involving this compound require careful pressure
monitoring, as the cleavage of the benzyl ether generates toluene as a byproduct, which
must be accounted for in solvent waste streams.

Degradation & Reactivity Pathway
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Figure 2: Chemical fate of the compound. The upper path represents the primary storage risk
(oxidation).

Emergency Response & Disposal
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First Aid Measures

« Inhalation: Move to fresh air immediately. If wheezing occurs, administer oxygen (trained
personnel only).

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol-based wipes, as
they may increase transdermal absorption of the benzylic compound.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[5]

Spill Management

o Evacuate: Isolate the immediate area (10-meter radius).
o PPE: Wear nitrile gloves, safety goggles, and a P95/N95 dust mask.

o Containment: Dampen the powder slightly with an inert solvent (like heptane) to prevent dust
formation, then sweep into a closed waste container.

» Decontamination: Wipe surfaces with a dilute detergent solution.

Disposal

Dispose of as Hazardous Organic Waste.
o Waste Code: Non-halogenated organic solvent/solid waste.

» Do not dispose of down drains. The compound is expected to be toxic to aquatic life with
long-lasting effects (Aquatic Chronic 2/3 inferred from benzyl ethers).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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